BENGHE Foundational & Exploratory

Check Availability & Pricing

(R)-Omeprazole: A Comprehensive Technical
Guide to its Chemical Structure and
Stereochemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (r)-Omeprazole
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Omeprazole, a cornerstone in the treatment of acid-related gastrointestinal disorders, exists as
a racemic mixture of two enantiomers, (R)- and (S)-Omeprazole. This technical guide provides
an in-depth exploration of the chemical structure and stereochemistry of the (R)-enantiomer of
omeprazole. It details its physicochemical properties, spectroscopic data, and explores the
stereoselective metabolism that differentiates it from its S-counterpart. Furthermore, this guide
outlines detailed experimental protocols for the synthesis and enantioselective analysis of (R)-
Omeprazole, offering valuable insights for researchers and professionals in drug development
and chemical synthesis.

Chemical Structure and Stereochemistry

(R)-Omeprazole is a substituted benzimidazole that functions as a proton pump inhibitor.[1][2]
[3][4] Its chemical name is 6-methoxy-2-[(R)-(4-methoxy-3,5-dimethyl-2-
pyridinyl)methylsulfinyl]-1H-benzimidazole.[5] The molecule consists of a benzimidazole ring
and a pyridine ring linked by a methylsulfinyl group. The stereochemistry of (R)-Omeprazole is
defined by the chiral center at the sulfur atom of the sulfoxide group, which has an (R)
configuration.[5] This chirality is the sole structural difference between (R)-Omeprazole and its
enantiomer, (S)-Omeprazole (esomeprazole).
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Below is a diagram illustrating the chemical structure of (R)-Omeprazole, highlighting the chiral
sulfur center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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